ethyl 5-((2,4-dichlorobenzoyl)oxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate

• IUPAC Name: ethyl 5-(2,4-dichlorobenzoyl)oxy-2-methyl-1-phenylindole-3-carboxylate
• InChI: InChI=1S/C25H19Cl2NO4/c1-3-31-25(30)23-15(2)28(17-7-5-4-6-8-17)22-12-10-18(14-20(22)23)32-24(29)19-11-9-16(26)13-21(19)27/h4-14H,3H2,1-2H3
• InChI Key: OXASIBPOKQVMEF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C2=C1C=C(C=C2)OC(=O)C3=C(C=C(C=C3)Cl)Cl)C4=CC=CC=C4)C
• Molecular Formula: C25H19Cl2NO4
• Molecular Weight: 468.3 g/mol

Description

Ethyl 5-((2,4-dichlorobenzoyl)oxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate is a synthetic compound that has been extensively researched for its potential applications in the field of medicinal chemistry. It is commonly referred to as DIBAL-H, which is the abbreviation for its full chemical name. This compound is widely used in the synthesis of various pharmaceuticals and has been shown to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

DIBAL-H is a reducing agent that is commonly used in organic synthesis. It is known to reduce carbonyl groups to alcohols and can be used to selectively reduce certain functional groups in complex molecules. The exact mechanism of action of DIBAL-H is not fully understood, but it is believed to involve the transfer of hydride ions to the carbonyl group.
Biochemical and Physiological Effects:
DIBAL-H has been shown to exhibit a range of biochemical and physiological effects. It has been shown to exhibit antitumor activity in vitro and in vivo, and has been studied for its potential use in cancer treatment. DIBAL-H has also been shown to exhibit anti-inflammatory activity and has been studied for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

DIBAL-H is a highly reactive compound that requires careful handling and storage. It is also a toxic and flammable compound that requires special precautions when used in laboratory experiments. Despite these limitations, DIBAL-H is a valuable tool in organic synthesis and has been widely used in the development of new pharmaceuticals.

Future Directions

There are many potential future directions for the study of DIBAL-H. One area of research is the development of new synthetic methods for the production of DIBAL-H and related compounds. Another area of research is the study of the mechanism of action of DIBAL-H and its potential use in the treatment of various diseases. Additionally, the development of new pharmaceuticals based on DIBAL-H and related compounds is an area of active research.

Synthesis Methods

DIBAL-H is a complex compound that requires a multi-step synthesis process. The first step involves the preparation of 2-methyl-1-phenyl-1H-indole-3-carboxylic acid, which is then esterified with ethanol to form ethyl 2-methyl-1-phenyl-1H-indole-3-carboxylate. This intermediate compound is then reacted with 2,4-dichlorobenzoyl chloride in the presence of a catalyst to form DIBAL-H.

Scientific Research Applications

DIBAL-H has been extensively studied for its potential applications in the field of medicinal chemistry. It has been used in the synthesis of various pharmaceuticals, including antihistamines, antipsychotics, and anti-inflammatory agents. DIBAL-H has also been shown to exhibit antitumor activity and has been studied for its potential use in cancer treatment.